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Compound of Interest

Compound Name: 2-(Chloromethyl)-5-methylpyridine

CAS No.: 767-01-1

Cat. No.: B1297004

Get Quote

Operational Guide to Nomenclature, Synthesis, and Handling

Executive Summary
2-Chloro-5-(chloromethyl)pyridine (CCMP) serves as a critical electrophilic scaffold in the

synthesis of neonicotinoid insecticides (e.g., imidacloprid, acetamiprid) and pyridine-based

pharmaceuticals.[1] Its dual-functionality—combining a stable chloropyridine core with a highly

reactive benzylic-like chloromethyl group—makes it a versatile but hazardous alkylating agent.

This guide provides a definitive nomenclature reference, a validated synthesis protocol, and

safety standards for research and development applications.

Part 1: Chemical Identity & Nomenclature
Direct Answer to Topic

In drug discovery and agrochemical synthesis, ambiguity in nomenclature can lead to

procurement errors or regulatory mismatches. While "CCMP" is the industry-standard acronym,

the following table consolidates all valid identifiers for database verification.
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Table 1: Validated Nomenclature & Identifiers

Identifier Type Value Context

Common Acronym CCMP Industrial/Agrochemical

IUPAC Name
2-Chloro-5-

(chloromethyl)pyridine
Formal Scientific

CAS Registry Number 70258-18-3 Procurement/Regulatory

Alternative Name
6-Chloropyridin-3-yl)methyl

chloride
Structural Description

Alternative Name
2-Chloro-5-chloromethyl

pyridine
Legacy Literature

InChI Key
SKCNYHLTRZIINA-

UHFFFAOYSA-N
Digital Database Key

SMILES ClCc1ccc(Cl)nc1 Chemoinformatics

Molecular Formula C₆H₅Cl₂N Stoichiometry

Molecular Weight 162.02 g/mol Calculation

Visual Identity Map
The following diagram maps the relationship between the molecule's structural features and its

nomenclature, highlighting the reactive centers.
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Figure 1: Structural reactivity map of CCMP, distinguishing between the stable aromatic

chloride and the reactive alkyl chloride.[2]

Part 2: Synthetic Utility & Reactivity
CCMP is primarily utilized for its electrophilic chloromethyl group. The nitrogen of the pyridine

ring renders the system electron-deficient, increasing the susceptibility of the 5-chloromethyl

group to nucleophilic attack (Sɴ2 reactions) by amines, thiols, or enolates.

Key Reactivity Profile:

C-5 Position (Chloromethyl): Reacts rapidly with nucleophiles (e.g., nitroguanidine

derivatives) to form the "head" of neonicotinoid structures.

C-2 Position (Chlorine): Relatively inert under standard alkylation conditions. Requires

transition metal catalysis (e.g., Suzuki-Miyaura coupling) or harsh SɴAr conditions to

displace.

Part 3: Validated Synthesis Protocol
Methodology: Conversion of Alcohol to Chloride

While industrial routes often involve the direct chlorination of 2-chloro-5-methylpyridine (which

yields mixtures), the laboratory standard for high purity (>98%) is the deoxychlorination of (6-

chloropyridin-3-yl)methanol using Thionyl Chloride (

).

Rationale: This route avoids over-chlorination side products common in radical halogenation.

Experimental Workflow
Reagents:

Precursor: (6-chloropyridin-3-yl)methanol [CAS: 26391-06-0]

Reagent: Thionyl Chloride (
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) (Excess, 1.5 eq)

Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

Catalyst: DMF (Catalytic drops)

Step-by-Step Protocol:

Setup: Flame-dry a 250mL Round Bottom Flask (RBF) equipped with a magnetic stir bar,

addition funnel, and reflux condenser connected to a caustic scrubber (NaOH trap) to

neutralize

gas.

Solvation: Charge the RBF with (6-chloropyridin-3-yl)methanol (10.0 g, 69.7 mmol) and

anhydrous DCM (100 mL). Cool to 0°C in an ice bath.

Activation: Add catalytic DMF (0.1 mL). This forms the reactive Vilsmeier-Haack-like

intermediate, accelerating the reaction.

Addition: Dropwise add

(12.4 g, 104 mmol) over 30 minutes. Caution: Exothermic gas evolution.

Reaction: Remove ice bath and reflux at 40°C for 3–4 hours. Monitor via TLC

(Hexane/EtOAc 4:1) until the alcohol spot disappears.

Quench & Workup (Self-Validating Step):

Cool to room temperature.

Slowly pour reaction mixture into saturated

(aq) at 0°C to neutralize excess acid. Stop adding when bubbling ceases (pH ~8).

Extract with DCM (3 x 50 mL).

Dry organic layer over

, filter, and concentrate in vacuo.
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Result: CCMP is obtained as a low-melting solid/oil (Yield ~95%).

Synthesis Pathway Diagram

(6-chloropyridin-3-yl)methanol
(Precursor)

Intermediate:
Alkoxysulfonyl Chloride

 0°C, DCM

SOCl2 + cat. DMF
(Deoxychlorination)

2-Chloro-5-(chloromethyl)pyridine
(CCMP)

 Reflux, -SO2

Byproducts:
SO2 (gas) + HCl (gas)

Click to download full resolution via product page

Figure 2: Deoxychlorination pathway for high-purity CCMP synthesis.

Part 4: Safety & Handling (E-E-A-T)
CCMP is an alkylating agent and a severe skin sensitizer. Protocols must be designed to

prevent exposure.[3]

Hazard Profile (GHS Classifications):

H314: Causes severe skin burns and eye damage.[3][4][5]

H317: May cause an allergic skin reaction (Sensitizer).[4][5]

H302: Harmful if swallowed.[4][5]

Required PPE & Engineering Controls:

Respiratory: Work strictly within a certified chemical fume hood.
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Skin: Double-gloving (Nitrile over Laminate) is recommended due to the compound's ability

to penetrate standard gloves.

Decontamination: Spills should be treated with a dilute solution of ammonia or ethanolamine

to quench the alkylating capability before cleanup.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 155479: 2-Chloro-5-(chloromethyl)pyridine. Retrieved from [Link]

Diehr, H. J., et al. (1991).Process for the preparation of 2-chloro-5-chloromethyl-pyridine.[1]

[6] U.S. Patent No.[6] 5,329,011. Washington, DC: U.S. Patent and Trademark Office.

Retrieved from

European Chemicals Agency (ECHA).Registration Dossier: 2-chloro-5-

(chloromethyl)pyridine. Retrieved from [Link][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(chloromethyl)pyridine (CCMP)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297004/docs#technical-monograph-2-chloro-5-
chloromethyl-pyridine-ccmp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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